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Compound of Interest

Compound Name: (-)-Haloxyfop

Cat. No.: B1260610

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Haloxyfop is a selective post-emergence herbicide belonging to the aryloxyphenoxypropionate
class, utilized for the control of annual and perennial grass weeds in broadleaf crops. As a
chiral compound, it exists as two enantiomers: (R)-haloxyfop and (S)-haloxyfop. The herbicidal
activity is almost exclusively attributed to the (R)-enantiomer, also known as haloxyfop-P, which
is a potent inhibitor of acetyl-CoA carboxylase (ACCase) in susceptible grass species. This
technical guide focuses on the chemical structure and properties of (-)-Haloxyfop, which has
been identified as the (S)-enantiomer. While significantly less herbicidally active than its (R)-
(+)-counterpart, understanding the properties and fate of the (S)-enantiomer is crucial for
comprehensive environmental risk assessment and metabolic studies, particularly due to its
potential for stereoinversion to the active (R)-form in certain biological systems.

Chemical Structure and Identification

(-)-Haloxyfop is the levorotatory enantiomer of haloxyfop, corresponding to the (S)
configuration at the chiral center of the propanoic acid moiety.

e |[UPAC Name: (2S)-2-[4-[[3-chloro-5-(trifluoromethyl)-2-pyridinylJoxy]phenoxy]propanoic
acid[1]

» Synonyms: (S)-Haloxyfop, (S)-(-)-Haloxyfop[1]
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« CAS Number: 95977-27-8[1]

e Chemical Formula: CisH11CIF3NOa

o Molecular Weight: 361.70 g/mol [2]

Chemical Structure:
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Mechanism of Action: ACCase Inhibition

(+)-(R)-Haloxyfop [HEEEEE (-)-(S)-Haloxyfop Inhibition Negligible Effect
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Metabolic Fate and Stereoinversion of Haloxyfop Esters

In Plants
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In Soil & Animals
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Workflow for Chiral HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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